Cas no 1233-26-7 (Phenol,4,4'-octylidenebis-)

Phenol,4,4'-octylidenebis- structure
Phenol,4,4'-octylidenebis- structure
Product Name:Phenol,4,4'-octylidenebis-
CAS No:1233-26-7
MF:C20H26O2
MW:298.419246196747
CID:215951
PubChem ID:71051
Update Time:2025-04-19

Phenol,4,4'-octylidenebis- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4,4'-octylidenebis-
    • 4-[1-(4-hydroxyphenyl)octyl]phenol
    • p,p'-octylidenebisphenol
    • 4,4'-octane-1,1-diyldiphenol
    • DTXSID90153933
    • NS00024012
    • p,p/'-octylidenebisphenol
    • Phenol, 4,4'-octylidenebis-
    • p,p-Octylidenebisphenol
    • 8PN8R8AD8M
    • EINECS 214-972-0
    • Z56834304
    • 4-(1-(4-HYDROXYPHENYL)OCTYL)PHENOL
    • 4,4'-OCTYLIDENEBIS(PHENOL)
    • AKOS001011271
    • UNII-8PN8R8AD8M
    • 1233-26-7
    • SCHEMBL340619
    • Inchi: 1S/C20H26O2/c1-2-3-4-5-6-7-20(16-8-12-18(21)13-9-16)17-10-14-19(22)15-11-17/h8-15,20-22H,2-7H2,1H3
    • InChI Key: NBKVULRGDSYCGP-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C(C1C=CC(=CC=1)O)CCCCCCC

Computed Properties

  • Exact Mass: 298.19338
  • Monoisotopic Mass: 298.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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